2-amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C19H30N2OS/c1-19(2,3)12-9-10-14-15(11-12)23-17(20)16(14)18(22)21-13-7-5-4-6-8-13/h12-13H,4-11,20H2,1-3H3,(H,21,22)
• InChI Key: LIAUUTUHJQBKJY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)NC3CCCCC3)N
• Molecular Formula: C19H30N2OS
• Molecular Weight: 334.5 g/mol
• CAS No.: 438234-59-4

Description

2-amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C19H30N2OS and its molecular weight is 334.52. The purity is usually 95%.
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Scientific Research Applications

Chiral Sulfinamides in Asymmetric Synthesis

Chiral sulfinamides, particularly tert-butanesulfinamide, have been extensively utilized in the stereoselective synthesis of amines and their derivatives. This methodology provides access to structurally diverse N-heterocycles, which are crucial in natural products and therapeutic compounds. The review by Philip et al. (2020) focuses on tert-butanesulfinamide-mediated asymmetric N-heterocycle synthesis, underlining its significance in creating bioactive and structurally varied compounds (Philip et al., 2020).

Environmental and Toxicological Aspects of Synthetic Phenolic Antioxidants

The environmental occurrence, human exposure, and toxicity of synthetic phenolic antioxidants (SPAs), including compounds like 2,6-di-tert-butyl-4-methylphenol (BHT), have been examined. Liu and Mabury (2020) discuss the detection of SPAs in various environments and their potential human exposure routes, suggesting the need for future research on novel SPAs with lower toxicity (Liu & Mabury, 2020).

Functional Chemical Groups in CNS Drug Synthesis

Saganuwan (2017) reviewed functional chemical groups that could serve as lead molecules for synthesizing compounds with potential Central Nervous System (CNS) activity. The study highlights heterocycles with nitrogen, sulfur, and oxygen, indicating the relevance of such structures in developing CNS-active drugs (Saganuwan, 2017).

Synthesis and Biological Activity of Benzothiazine Derivatives

Benzothiazines are heterocyclic compounds with a variety of industrial uses and therapeutic potentials. Mir et al. (2020) provide an overview of synthetic strategies for benzothiazine derivatives, emphasizing their importance in drug discovery for diseases such as cancer, hypertension, and infections (Mir et al., 2020).